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Compound of Interest

Compound Name: Chitobiose octaacetate

Cat. No.: B15589258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of

Chitobiose octaacetate, a fully acetylated derivative of chitobiose. This document details its

structural characteristics, provides a procedural outline for a key synthetic application, and

situates its core structure within a relevant biological pathway.

Molecular Structure of Chitobiose Octaacetate
Chitobiose octaacetate is a disaccharide composed of two N-acetylglucosamine units linked

by a β(1→4) glycosidic bond. In this derivative, all available hydroxyl groups and the secondary

amine groups are acetylated, resulting in a total of eight acetate groups. This extensive

acetylation renders the molecule significantly more hydrophobic than its parent compound,

chitobiose.

The systematic name for Chitobiose octaacetate is 2-(Acetylamino)-2-deoxy-4-O-[3,4,6-tri-O-

acetyl-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]-D-glucopyranose 1,3,6-triacetate.[1][2] Its

molecular formula is C28H40N2O17, and it has a molecular weight of 676.62 g/mol .[3]

Core Structural Features:
Disaccharide Core: Composed of two N-acetylglucosamine monomers.

Glycosidic Linkage: The two monosaccharide units are connected via a β(1→4) linkage.
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Full Acetylation: All eight available hydroxyl and amino positions are protected with acetyl

groups.

Stereochemistry: The stereochemistry of the glucose units is preserved from the parent

chitobiose.

Quantitative Structural Data
A comprehensive search for publicly available, experimentally determined crystallographic data

(e.g., CIF files) for Chitobiose octaacetate did not yield a specific crystal structure. Therefore,

precise, experimentally validated bond lengths, bond angles, and torsion angles for the entire

molecule cannot be presented at this time. Theoretical calculations and data from closely

related structures, such as chitobiose, can provide estimations for these parameters. For

definitive quantitative analysis, a crystal structure determination of Chitobiose octaacetate
would be required.

Parameter Description Data Source Availability

Molecular Formula C28H40N2O17 Available

Molecular Weight 676.62 g/mol Available

Bond Lengths

The distances between

bonded atoms (e.g., C-C, C-O,

C-N).

Not Available

Bond Angles

The angles formed by three

consecutive bonded atoms

(e.g., O-C-C).

Not Available

Torsion Angles

The dihedral angles describing

the conformation around a

chemical bond (e.g., the

glycosidic bond angles Φ and

Ψ).

Not Available

Experimental Protocols: Synthesis of Chitobiose
Oxazoline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15589258?utm_src=pdf-body
https://www.benchchem.com/product/b15589258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chitobiose octaacetate is a key starting material for the synthesis of chitobiose oxazoline, a

valuable intermediate in the chemoenzymatic synthesis of oligosaccharides and

glycoconjugates. The following is a generalized experimental protocol for this synthesis.

Principle
The synthesis involves the treatment of chitobiose octaacetate with a Lewis acid, typically

anhydrous ferric chloride (FeCl3), in an anhydrous solvent like dichloromethane. This promotes

an intramolecular reaction where the acetamido group at the C-2 position attacks the anomeric

center, leading to the formation of a 2-methyl-oxazoline ring.

Materials
Chitobiose octaacetate

Anhydrous Dichloromethane (CH2Cl2)

Anhydrous Ferric Chloride (FeCl3)

Inert gas (e.g., Argon or Nitrogen)

Standard laboratory glassware for anhydrous reactions

Magnetic stirrer

Thin Layer Chromatography (TLC) apparatus for reaction monitoring

Silica gel for column chromatography (for purification)

Appropriate solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure
Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar is

charged with chitobiose octaacetate.

Dissolution: Anhydrous dichloromethane is added to the flask to dissolve the starting material

under an inert atmosphere.
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Initiation: Anhydrous ferric chloride is added to the stirred solution. The reaction mixture is

typically stirred at room temperature.

Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion, the reaction is quenched by the addition of a suitable reagent,

such as a saturated aqueous solution of sodium bicarbonate.

Extraction: The organic layer is separated, and the aqueous layer is extracted with

dichloromethane. The combined organic layers are washed with brine and dried over

anhydrous sodium sulfate.

Purification: The crude product is purified by silica gel column chromatography using an

appropriate solvent system to yield the pure chitobiose oxazoline.

Characterization: The structure of the final product is confirmed by analytical techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Visualization of a Related Biological Pathway
While Chitobiose octaacetate is a synthetic molecule, its core structure is derived from chitin,

a major biopolymer. The enzymatic deacetylation of chitin and its oligosaccharides is a critical

biological process. The following diagram illustrates a simplified workflow for the enzymatic

deacetylation of a chitooligosaccharide.
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Workflow for Enzymatic Deacetylation of a Chitooligosaccharide
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Caption: Enzymatic deacetylation of a chitooligosaccharide.

Conclusion
Chitobiose octaacetate is a well-defined, fully acetylated disaccharide with significant

applications in synthetic carbohydrate chemistry. While detailed crystallographic data remains

elusive in the public domain, its structural properties can be inferred from its constituent parts

and spectroscopic analysis. Its utility as a precursor for chitobiose oxazoline highlights its

importance in the enzymatic and chemical synthesis of complex carbohydrates, which are of

great interest in drug development and glycobiology research. The provided experimental

outline and the visualization of a related biological pathway offer a foundational understanding

for researchers and scientists working in these fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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